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Compound of Interest

Compound Name: FR 58664

Cat. No.: B1219914

Disclaimer: A specific Safety Data Sheet (SDS) for FR 58664 (CAS No. 117321-77-4) was not
located. The following safety and handling recommendations are based on the available data
for the structurally related compound, 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone
(DMPU). It is imperative to treat FR 58664 with a high degree of caution and to conduct a
thorough risk assessment before handling. This information is intended for qualified
researchers and professionals and should be supplemented with institutional safety guidelines.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against potential exposure to
FR 58664. The following table summarizes the recommended PPE for handling this compound,
based on the safety profile of a related chemical.
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Body Part Recommended Protection Specifications

Chemical splash goggles are
Eyes Safety Goggles required to prevent eye
contact.

Nitrile or neoprene gloves are
_ _ recommended. Inspect gloves
Hands Chemical-resistant Gloves
for tears or holes before use

and change them frequently.

A flame-retardant lab coat
Body Laboratory Coat should be worn to protect

against splashes and spills.[1]

If handling in a poorly
ventilated area or if
) ) aerosolization is possible, a
Respiratory Respirator ]
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical to maintain the integrity of FR
58664 and to ensure a safe laboratory environment.

Handling:

» Ventilation: All handling of FR 58664 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

» Aerosolization: Minimize the generation of dust or aerosols. If the compound is a solid,
handle it carefully to prevent it from becoming airborne.
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» Hygiene: Wash hands thoroughly with soap and water after handling the compound, before
eating, drinking, or smoking, and at the end of the workday.

Storage:

o Container: Keep the compound in a tightly sealed, properly labeled container.

» Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.

e Segregation: Store FR 58664 away from foodstuffs and beverages.

Disposal Plan

Proper disposal of FR 58664 and any contaminated materials is essential to prevent
environmental contamination and to comply with regulations.

Waste Categorization:

e Chemical Waste: FR 58664 should be treated as hazardous chemical waste.

o Contaminated Materials: Any materials that have come into contact with FR 58664, such as
gloves, pipette tips, and paper towels, should also be disposed of as hazardous waste.

Disposal Procedure:

o Collection: Collect all FR 58664 waste and contaminated materials in a designated, leak-
proof, and properly labeled hazardous waste container.

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: 6-(3,4-Dimethoxyphenyl)-1-ethyl-4-mesitylimino-3-methyl-3,4-
dihydro-2(1H)-pyrimidinone.

e Segregation: Do not mix FR 58664 waste with other chemical waste streams unless
compatibility has been confirmed.

e Institutional Procedures: Follow all institutional and local regulations for the disposal of
hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)
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department for specific guidance.

Experimental Protocols

Detailed, step-by-step experimental protocols for the use of FR 58664 are not readily available
in the public domain. However, a brief mention in the literature indicates its use in a suspension
with concentrated hydrochloric acid. Researchers should develop their own detailed protocols
based on the specific requirements of their experiments, incorporating the safety and handling
precautions outlined above. All new procedures should be thoroughly vetted through a risk

assessment process.

Visualized Workflows

The following diagrams illustrate key workflows for handling FR 58664 safely.
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Caption: A logical workflow for the safe handling of FR 58664.
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Caption: A step-by-step procedure for responding to a spill of FR 58664.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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